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Compound of Interest

Compound Name: SB-1295

Cat. No.: B15137770

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

CJC-1295 is a synthetic analogue of growth hormone-releasing hormone (GHRH) composed of

29 amino acids.[1][2] Its structure has been modified to increase its resistance to enzymatic

degradation, significantly extending its half-life and biological activity.[3] CJC-1295 often

incorporates a Drug Affinity Complex (DAC), which allows it to covalently bind to plasma

proteins like albumin, further prolonging its circulation time to several days.[1][4] This long-

acting peptide stimulates the pituitary gland to release growth hormone (GH) in a pulsatile

manner, which in turn promotes the liver's production of insulin-like growth factor 1 (IGF-1).[5]

[6] Due to its performance-enhancing potential, sensitive and reliable methods for its detection

are crucial in both clinical research and anti-doping applications.

The detection of CJC-1295 in biological matrices presents a challenge due to its covalent

binding to endogenous proteins, leading to a low abundance of the free peptide and a high

molecular weight of the resulting conjugate.[4][7] This application note describes a robust liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and specific

quantification of CJC-1295 in plasma. The protocol employs an immuno-affinity capture and
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tryptic digestion strategy to isolate and generate signature proteotypic peptides from the parent

molecule, enabling reliable detection at low pg/mL concentrations.[7]

Principle of the Method
The method is based on a "bottom-up" proteomics approach. Due to the covalent binding of

CJC-1295 to serum albumin, direct analysis is impractical.[4] The workflow involves:

Immuno-affinity Capture: CJC-1295 (conjugated to albumin) is selectively enriched from the

plasma matrix using specific antibodies coupled to magnetic beads.

Tryptic Digestion: The captured protein-peptide conjugate is enzymatically digested with

trypsin. This process cleaves the molecule at specific amino acid residues (lysine and

arginine), generating a mixture of smaller, more readily analyzable peptides.

LC-MS/MS Analysis: The resulting digest is separated using reversed-phase liquid

chromatography and analyzed by tandem mass spectrometry. Specific "proteotypic" peptides

unique to CJC-1295 are selected as surrogates for quantification. Multiple Reaction

Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions, ensuring

high selectivity and sensitivity.

Experimental Protocols
1. Materials and Reagents

CJC-1295 Standard (Reference Material)

Internal Standard (e.g., stable isotope-labeled peptide)

Anti-CJC-1295 Antibody-Coated Magnetic Beads

Plasma Samples (Human or Equine)

Lysis/Binding Buffer (e.g., Phosphate-Buffered Saline with 0.05% Tween-20)

Wash Buffer (e.g., PBS)

Elution Buffer (e.g., 0.1% Trifluoroacetic Acid)
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Reduction Agent: Dithiothreitol (DTT)

Alkylation Agent: Iodoacetamide (IAA)

Sequencing Grade Modified Trypsin

Digestion Buffer (e.g., 50 mM Ammonium Bicarbonate)

LC-MS Grade Water, Acetonitrile (ACN), and Formic Acid (FA)

2. Sample Preparation Protocol

This protocol is adapted from established methods for large peptide analysis from plasma.[7][8]

Sample Spiking: For calibration curve and quality control (QC) samples, spike blank plasma

with appropriate concentrations of CJC-1295 standard and a fixed concentration of the

internal standard.

Immuno-affinity Enrichment:

To 1 mL of plasma sample, add 50 µL of antibody-coated magnetic beads suspended in

Lysis/Binding Buffer.

Incubate for 1-2 hours at room temperature with gentle rotation to allow for binding.

Place the tube on a magnetic rack to separate the beads. Discard the supernatant.

Wash the beads three times with 1 mL of Wash Buffer.

Elution:

Add 100 µL of Elution Buffer to the beads and vortex for 10 minutes to elute the captured

CJC-1295 conjugate.

Separate the beads using the magnetic rack and transfer the eluate to a new

microcentrifuge tube.

Reduction and Alkylation:
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Add 10 µL of 100 mM DTT to the eluate. Incubate at 56°C for 30 minutes.

Cool the sample to room temperature.

Add 10 µL of 200 mM IAA. Incubate in the dark at room temperature for 30 minutes.

Tryptic Digestion:

Add 20 µL of sequencing grade trypsin (at 0.5 mg/mL in Digestion Buffer).

Incubate overnight (12-16 hours) at 37°C.

Digestion Quenching and Cleanup:

Stop the digestion by adding 10 µL of 10% Formic Acid.

The sample is now ready for LC-MS/MS analysis. If necessary, a solid-phase extraction

(SPE) cleanup step can be performed to remove residual salts and detergents.[9]

LC-MS/MS Method
1. Liquid Chromatography

The separation of tryptic peptides is typically achieved using a C18 reversed-phase column

with a gradient elution.
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Parameter Condition

LC System

High-Performance Liquid Chromatography

(HPLC) or Ultra-High Performance Liquid

Chromatography (UHPLC) System

Column
C18 Reversed-Phase (e.g., 2.1 mm x 100 mm,

1.8 µm particle size)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 10 µL

Gradient See Table 1

Table 1: LC Gradient Conditions

Time (min) % Mobile Phase B

0.0 5

1.0 5

8.0 40

8.5 95

10.0 95

10.1 5

| 12.0 | 5 |

2. Mass Spectrometry
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Analysis is performed on a triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI) mode.

Table 2: Mass Spectrometry Parameters (Hypothetical for a Signature Peptide)

Parameter Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temperature 400°C

Collision Gas Argon

Precursor Ion (Q1) m/z of signature peptide (e.g., 856.4²⁺)

| Product Ion (Q3) | m/z of specific fragment ions (e.g., 945.5⁺, 732.3⁺) |

Note: Specific MRM transitions must be optimized empirically for the chosen signature peptides

of CJC-1295.

Data Presentation and Performance
Quantitative data is generated by creating a calibration curve from the peak area ratios of the

analyte to the internal standard versus the nominal concentration. The performance of the

method should be validated according to regulatory guidelines.

Table 3: Method Performance Characteristics
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Parameter Result Reference

Limit of Detection (LOD) 180 pg/mL [4][7]

Linear Range 0.2 ng/mL - 50 ng/mL (Typical) N/A

Intra-day Precision < 15% RSD (Typical) N/A

Inter-day Precision < 15% RSD (Typical) N/A

Accuracy 85-115% (Typical) N/A

| Recovery | > 60% (Typical) | N/A |

Note: Typical performance values are provided for context and should be established during

method validation.

Visualizations
CJC-1295 Signaling Pathway

CJC-1295 acts as a GHRH agonist, binding to GHRH receptors on the anterior pituitary.[5] This

initiates a signaling cascade involving adenylyl cyclase and protein kinase A (PKA), ultimately

stimulating the synthesis and pulsatile release of growth hormone.[3]
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Caption: CJC-1295 mechanism of action.

LC-MS/MS Experimental Workflow

The analytical workflow provides a systematic process from sample collection to data analysis,

ensuring reproducibility and accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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